Cas no 392301-17-6 (3-methyl-N-5-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbutanamide)

• Product Name: 3-methyl-N-5-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbutanamide
• CAS No: 392301-17-6
• MF: C₁₅H₁₆F₃N₃OS₂
• MW: 375.432250976563
• CID: 6369790
• PubChem ID: 4148007
• Update Time: 2025-05-19

3-methyl-N-5-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbutanamide Chemical and Physical Properties

Names and Identifiers

• 3-methyl-N-5-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbutanamide
• Butanamide, 3-methyl-N-[5-[[[4-(trifluoromethyl)phenyl]methyl]thio]-1,3,4-thiadiazol-2-yl]-
• F0417-1711
• AKOS024577288
• 392301-17-6
• 3-methyl-N-(5-((4-(trifluoromethyl)benzyl)thio)-1,3,4-thiadiazol-2-yl)butanamide
• 3-methyl-N-[5-({[4-(trifluoromethyl)phenyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]butanamide
• 3-methyl-N-[5-[[4-(trifluoromethyl)phenyl]methylsulfanyl]-1,3,4-thiadiazol-2-yl]butanamide

• Inchi： 1S/C15H16F3N3OS2/c1-9(2)7-12(22)19-13-20-21-14(24-13)23-8-10-3-5-11(6-4-10)15(16,17)18/h3-6,9H,7-8H2,1-2H3,(H,19,20,22)
• InChI Key： HSJBUZSYNBCWHZ-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCC2=CC=C(C(F)(F)F)C=C2)S1)(=O)CC(C)C

Computed Properties

• Exact Mass: 375.06868898g/mol
• Monoisotopic Mass: 375.06868898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• pka: 9.22±0.50(Predicted)

Additional information on 3-methyl-N-5-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbutanamide

Comprehensive Overview of 3-methyl-N-5-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbutanamide (CAS No. 392301-17-6)

3-methyl-N-5-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbutanamide, identified by its CAS number 392301-17-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the thiadiazole family, known for its versatile biological activities. The presence of a trifluoromethylphenyl group enhances its lipophilicity, making it a promising candidate for drug development and other high-value applications.

The molecular structure of 3-methyl-N-5-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbutanamide features a thiadiazole ring coupled with a butanamide moiety, which contributes to its unique chemical properties. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with various enzymes and receptors. The trifluoromethyl group is a key structural element that often improves metabolic stability and binding affinity, making this compound a subject of ongoing studies in medicinal chemistry.

In recent years, the demand for CAS 392301-17-6 has increased, driven by its applications in drug discovery and agrochemical formulations. Its mechanism of action is believed to involve modulation of specific biochemical pathways, though detailed studies are still underway. The compound’s sulfanyl linkage further enhances its reactivity, enabling it to serve as a building block for more complex molecules. This has led to its inclusion in high-throughput screening programs aimed at identifying new therapeutic agents.

From a commercial perspective, 3-methyl-N-5-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbutanamide is available through specialized chemical suppliers who cater to research institutions and pharmaceutical companies. Its synthesis involves multi-step organic reactions, with purity and yield being critical factors for end-users. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its structural integrity and ensure compliance with industry standards.

The growing interest in thiadiazole derivatives like CAS 392301-17-6 aligns with broader trends in precision medicine and sustainable agriculture. Researchers are exploring its potential in addressing challenges such as antibiotic resistance and crop protection, topics that dominate current scientific discourse. Additionally, its compatibility with green chemistry principles makes it an attractive option for environmentally conscious applications.

For those seeking detailed technical data, 3-methyl-N-5-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbutanamide is often referenced in patents and peer-reviewed journals focusing on heterocyclic chemistry. Its CAS number 392301-17-6 serves as a unique identifier in regulatory and safety documentation, ensuring accurate communication across global supply chains. As research progresses, this compound is expected to play a pivotal role in the development of next-generation therapeutics and agrochemicals.

In summary, 3-methyl-N-5-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbutanamide (CAS No. 392301-17-6) represents a fascinating area of study at the intersection of chemistry and biology. Its structural complexity and functional versatility make it a valuable asset for scientists tackling some of today’s most pressing challenges in health and agriculture. With continued innovation, this compound is poised to make significant contributions to its respective fields.